Cas no 51134-03-3 (Benzene,chloroisocyanato-)

• Product Name: Benzene,chloroisocyanato-
• CAS No: 51134-03-3
• MF: C₇H₄ClNO
• MW: 153.565760612488
• CID: 367535
• PubChem ID: 76833
• Update Time: 2025-04-19

Benzene,chloroisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,chloroisocyanato-
• Chloroisocyanatobenzene
• A5924
• Benzene, 1-chloro-2-isocyanato-
• EINECS 222-023-7
• Benzene, chloroisocyanato-
• Isocyanic acid, o-chlorophenyl ester
• 2-chloro phenyl isocyanate
• EINECS 257-001-6
• FT-0634775
• 2-Chlorophenylisocyanate
• 1-Chloro-2-isocyanato-benzene
• I0120
• 1-Chloro-2-isocyanatobenzene
• 1-chloro-2-isocyanato benzene
• DTXSID5062974
• NS00005740
• 2-chloro phenylisocyanate
• 2-chloro-phenyl isocyanate
• 2-chloro-1-isocyanatobenzene
• NSC8761
• Isocyanic Acid 2-Chlorophenyl Ester
• 2-Chlorophenyl isocyanate
• chlorophenylisocyanate
• o-chlorophenylisocyanate
• AKOS000120741
• 51134-03-3
• 2-Chlorophenyl isocyanate, 98%
• W-106783
• NSC-8761
• C13353
• InChI=1/C7H4ClNO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• o-Chlorophenyl isocyanate
• SCHEMBL93270
• PS-10307
• NOHQUGRVHSJYMR-UHFFFAOYSA-
• 1-Chloro-2-isocyanatobenzene #
• MFCD00001999
• 2-chiorophenyl isocyanate
• EN300-20935
• F1945-0011
• NSC 8761
• 3320-83-0
• 2-chloro-1-isocyanato benzene
• 2-chloro-1-isocyanato-benzene
• EC 222-023-7

• Inchi： 1S/C7H4ClNO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• InChI Key： NOHQUGRVHSJYMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N=C=O

Computed Properties

• Exact Mass: 152.99822
• Monoisotopic Mass: 152.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: Colorless and transparent liquid
• Density: 1.273
• Melting Point: 2-4℃
• Boiling Point: 83-84℃ (10 mmHg)
• Flash Point: 88℃
• Refractive Index: 1.5565-1.5585
• PSA: 29.43
• LogP: 2.30730

Benzene,chloroisocyanato- Security Information

• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.